Cas no 362707-24-2 (methyl 4-(aminomethyl)oxane-4-carboxylate hydrochloride)

• Product Name: methyl 4-(aminomethyl)oxane-4-carboxylate hydrochloride
• CAS No: 362707-24-2
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• MDL: MFCD16657128
• CID: 1474690
• PubChem ID: 53308476
• Update Time: 2025-05-20

methyl 4-(aminomethyl)oxane-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)tetrahydro-2H-pyran-4-carboxylate hydrochloride (1:1)
• 2H-pyran-<wbr>
• Methyl 4-<wbr>
• LogP
• Methyl 4-(aminomethyl)tetrahydro-2H-pyran-4-carboxylate hydrochloride
• methyl 4-(aminomethyl)oxane-4-carboxylate hydrochloride
• METHYL 4-AMINOMETHYL-TETRAHYDRO-PYRAN-4-CARBOXYLATE HCL
• 4-Aminomethyl-tetrahydro-pyran-4-carboxylic acid methyl ester
• NE20193
• AK159186
• AB0076706
• methyl 4-(aminomethyl)oxane-4-carboxylate;hydrochloride
• 4-(Aminomethyl)tetrahydro-2h-pyran-4-carboxylic acid methyl ester, HCl
• 4-Aminomethyl-tetrahydro-pyran-4-carboxylic acid methyl ester hydrochloride
• MFCD16657128
• SY123942
• CS-0035827
• AKOS024462792
• EN300-130535
• DB-090449
• AS-38059
• A913662
• Methyl4-(aminomethyl)tetrahydro-2H-pyran-4-carboxylatehydrochloride
• 4-(Aminomethyl)tetrahydro-2h-pyran-4-carboxylic acid methyl ester hydrochloride
• 362707-24-2

• MDL： MFCD16657128
• Inchi： 1S/C8H15NO3.ClH/c1-11-7(10)8(6-9)2-4-12-5-3-8;/h2-6,9H2,1H3;1H
• InChI Key： YAZALZOFBRGMKB-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C(=O)OC)(CN)CC1

Computed Properties

• Exact Mass: 209.08198
• Monoisotopic Mass: 209.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 61.55

methyl 4-(aminomethyl)oxane-4-carboxylate hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-(aminomethyl)oxane-4-carboxylate hydrochloride

Methyl 4-(Aminomethyl)Oxane-4-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl 4-(aminomethyl)oxane-4-carboxylate hydrochloride, identified by the CAS number 362707-24-2, is a compound of significant interest in various scientific and industrial applications. This compound, often referred to as methyl 4-(aminomethyl)oxane-4-carboxylate HCl, belongs to the class of organic compounds known for their versatile chemical properties and potential in drug development, material science, and biotechnology. Recent advancements in synthetic chemistry have further highlighted its importance, making it a focal point for researchers worldwide.

The molecular structure of methyl 4-(aminomethyl)oxane-4-carboxylate hydrochloride consists of a six-membered oxane ring (tetrahydropyran), with a carboxylate group and an aminoalkyl substituent. The presence of both hydrophilic and hydrophobic groups within its structure contributes to its unique solubility properties, which are crucial for its applications in pharmaceutical formulations. Recent studies have demonstrated its ability to enhance drug delivery systems by improving bioavailability and reducing side effects.

One of the most notable aspects of this compound is its role in peptide synthesis. The amino group within the molecule serves as a reactive site for coupling reactions, making it an ideal building block for constructing complex biomolecules. Researchers have leveraged this property to develop novel peptide-based therapeutics targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in Nature Communications highlighted the use of this compound in synthesizing bioactive peptides that exhibit potent anti-tumor activity.

In addition to its role in drug development, methyl 4-(aminomethyl)oxane-4-carboxylate hydrochloride has found applications in polymer chemistry. Its ability to form stable covalent bonds under mild conditions has led to its use in creating biodegradable polymers for biomedical applications such as tissue engineering scaffolds and drug delivery vehicles. A recent breakthrough reported in the journal Biomaterials Science showcased the synthesis of a novel polymer system using this compound, demonstrating enhanced biocompatibility and degradation profiles.

The synthesis of methyl 4-(aminomethyl)oxane-4-carboxylate hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and acid-base neutralization. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for its production. For example, researchers have developed catalytic systems that reduce reaction times and minimize waste generation, aligning with global sustainability goals.

From a pharmacological perspective, this compound exhibits interesting bioactivity profiles. Preclinical studies have shown that it possesses antioxidant properties, which could be harnessed for developing therapeutic agents against oxidative stress-related disorders such as cardiovascular diseases and neurodegenerative conditions. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for drug repurposing strategies.

In conclusion, methyl 4-(aminomethyl)oxane-4-carboxylate hydrochloride (CAS No. 362707-24-2) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent research breakthroughs, underscore its potential to drive innovation in drug discovery, materials science, and beyond. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly significant role in advancing modern science and technology.